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Introduction

PLX51107 is a potent and selective small-molecule inhibitor of the Bromodomain and Extra-
Terminal (BET) family of proteins, demonstrating a modest preference for the first
bromodomain (BD1) over the second (BD2).[1][2][3] By binding to the acetylated lysine
recognition motifs of BET proteins, PLX51107 disrupts chromatin remodeling and gene
expression, leading to the suppression of key oncogenes such as c-MYC.[3][4] This
mechanism underlies its anti-proliferative and pro-apoptotic effects in various cancer models,
including hematological malignancies and solid tumors.[1][5] These application notes provide
detailed protocols for key in vitro assays to characterize the activity of PLX51107.

Data Presentation
Binding Affinity of PLX51107 for BET Bromodomains
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Target Protein

Bromodomain

Binding Affinity (K_d) (nM)

BRD2 BD1 1.6[1][2][3]
BD2 5.9[1][2][3]

BRD3 BD1 2.1[1][2][3]
BD2 6.2[1][2][3]

BRD4 BD1 1.7[1][2][3]
BD2 6.1[1][2][3]

BRDT BD1 5.0[1][2][3]
BD2 120[1][2][3]

CBP Bromodomain ~100[1][2][3]
EP300 (p300) Bromodomain ~100[1][2][3]

In Vitro Anti-proliferative Activity of PLX51107 in Cancer

Cell Lines
Cell Line Cancer Type IC50 (pM)
CCRF-CEM Acute Lymphoblastic Leukemia  0.020[2]
MV4-11 Acute Myeloid Leukemia 0.17
MOLM-13 Acute Myeloid Leukemia 1.8
OCI-AML3 Acute Myeloid Leukemia 0.2
Kasumi-1 Acute Myeloid Leukemia 0.2
VM-CUBL1 Urothelial Carcinoma 2[1]
UM-UC-3 Urothelial Carcinoma 8.8[1]
HBLAK Urothelial Carcinoma 0.6[1]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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